N-(4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)cyclopropanecarboxamide
• InChI: InChI=1S/C17H20N2O3S/c1-21-13-5-2-6-14-15(13)18-17(23-14)19(16(20)11-7-8-11)10-12-4-3-9-22-12/h2,5-6,11-12H,3-4,7-10H2,1H3
• InChI Key: JBEWIGNYBAMPPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N(CC3CCCO3)C(=O)C4CC4
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-(4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H20N2O3S and its molecular weight is 332.42. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Applications

• Novel compounds derived from visnaginone and khellinone have been synthesized, showcasing analgesic and anti-inflammatory activities. These compounds demonstrate significant COX-2 inhibitory activity, offering potential pathways for drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Research into the Ugi reaction has led to the development of new classes of pseudopeptidic triazines, presenting a novel approach to the synthesis of cyclic dipeptidyl ureas (Sañudo, Marcaccini, Basurto, & Torroba, 2006).
• Studies on the photolysis of dibenzobarrelene thiono and thiolo esters have elucidated the formation of photoproducts with specific molecular geometries, contributing to the understanding of photochemical reactions (Jones, Rattray, Scheffer, & Trotter, 1995).

Pharmacological Applications

• Compounds targeting the cystic fibrosis transmembrane conductance regulator (CFTR) have been developed, showing promise for cystic fibrosis therapy. These studies highlight the importance of molecular conformation in drug efficacy (Yu, Yoo, Yang, Lodewyk, Meng, El-Idreesy, Fettinger, Tantillo, Verkman, & Kurth, 2008).